Cas no 80036-90-4 (Benzoic acid,5-(ethylsulfonyl)-2-methoxy-4-nitro-, methyl ester)

Benzoic acid,5-(ethylsulfonyl)-2-methoxy-4-nitro-, methyl ester structure
80036-90-4 structure
Product Name:Benzoic acid,5-(ethylsulfonyl)-2-methoxy-4-nitro-, methyl ester
CAS No:80036-90-4
MF:C11H13NO7S
MW:303.288422346115
CID:730983
PubChem ID:12906442
Update Time:2025-04-19

Benzoic acid,5-(ethylsulfonyl)-2-methoxy-4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,5-(ethylsulfonyl)-2-methoxy-4-nitro-, methyl ester
    • methyl 5-(ethylsulphonyl)-4-nitro-o-anisate
    • methyl 5-ethylsulfonyl-2-methoxy-4-nitrobenzoate
    • methyl 5-ethylsulfonyl-2-methoxy-4-nitro-benzoate
    • EINECS 279-379-1
    • Methyl 5-(ethylsulfonyl)-2-methoxy-4-nitrobenzoate
    • 80036-90-4
    • DTXSID701000927
    • METHYL 5-(ETHANESULFONYL)-2-METHOXY-4-NITROBENZOATE
    • Methyl5-(ethylsulfonyl)-2-methoxy-4-nitrobenzoate
    • NS00060139
    • Inchi: 1S/C11H13NO7S/c1-4-20(16,17)10-5-7(11(13)19-3)9(18-2)6-8(10)12(14)15/h5-6H,4H2,1-3H3
    • InChI Key: RCOBUYURWGWJBZ-UHFFFAOYSA-N
    • SMILES: S(CC)(C1C=C(C(=O)OC)C(=CC=1[N+](=O)[O-])OC)(=O)=O

Computed Properties

  • Exact Mass: 303.04127293g/mol
  • Monoisotopic Mass: 303.04127293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: 1.369
  • Boiling Point: 522.4°C at 760 mmHg
  • Flash Point: 269.7°C
  • Refractive Index: 1.529

Benzoic acid,5-(ethylsulfonyl)-2-methoxy-4-nitro-, methyl ester Related Literature

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